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Compound of Interest

Compound Name:
4-Methyl-5-imidazolemethanol

hydrochloride

Cat. No.: B147302 Get Quote

Technical Guide: 4-Methyl-5-imidazolemethanol
hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 4-Methyl-5-imidazolemethanol hydrochloride (CAS No: 38585-62-5). The

information is intended to support research, development, and quality control activities

involving this compound.

Chemical Identity and Structure
4-Methyl-5-imidazolemethanol hydrochloride is a heterocyclic organic compound.[1] It is

structurally characterized by a central imidazole ring substituted with a methyl group and a

hydroxymethyl group.[1] The hydrochloride salt form enhances its stability and solubility in polar

solvents.[1]

Molecular Structure:

Caption: Chemical Structure of 4-Methyl-5-imidazolemethanol hydrochloride.
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The physical and chemical properties of 4-Methyl-5-imidazolemethanol hydrochloride are

summarized in the table below. These properties are critical for handling, storage, and

application of the compound in a laboratory or industrial setting.

Property Value Source(s)

Molecular Formula C₅H₈N₂O · HCl [2][3]

Molecular Weight 148.59 g/mol [2][3][4][5][6]

Appearance

White to off-white or very

slightly beige crystalline

powder

[1][7][8]

Melting Point 231-235 °C (decomposes) [4][6][7][8]

Boiling Point 389.1 °C at 760 mmHg [7]

Flash Point 189.1 °C [7]

Solubility

Soluble in water. Sparingly

soluble in DMSO, slightly

soluble in methanol.

[1][8]

Stability

Stable under normal

temperatures and pressures. It

is hygroscopic.

[1][7][9]

Storage

Store in a cool, dry, well-

ventilated area in a tightly

closed container. Protect from

moisture.

[7][8][9]
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Identifier Value Source(s)

CAS Number 38585-62-5 [1][2][3][4][5][6][7][10][11]

EC Number 254-021-7 [3][5][6]

MDL Number MFCD00040986 [3]

InChI

1S/C5H8N2O.ClH/c1-4-5(2-

8)7-3-6-4;/h3,8H,2H2,1H3,

(H,6,7);1H

[3][5]

InChI Key
UBHDUFNPQJWPRQ-

UHFFFAOYSA-N
[3][5]

SMILES Cl.Cc1[nH]cnc1CO [3]

Experimental Protocols
Detailed methodologies for determining key physical properties are crucial for reproducible

results. Below are generalized protocols for melting point and solubility determination.

Melting Point Determination (Capillary Method)
The melting point is a key indicator of purity for a crystalline solid.[12]

Objective: To determine the temperature range over which the solid-to-liquid phase transition

occurs.

Methodology:

Sample Preparation: A small amount of the dry, powdered 4-Methyl-5-imidazolemethanol
hydrochloride is packed into a capillary tube to a height of 2-3 mm.[12][13]

Apparatus Setup: The capillary tube is placed in a melting point apparatus.[12][13]

Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to

determine an approximate melting point, followed by a slower, more precise measurement

(e.g., 1-2 °C per minute) starting from about 15-20 °C below the approximate melting point.

[13]
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Observation: The sample is observed through a magnifying lens. The temperature at which

the first drop of liquid appears is recorded as the beginning of the melting range. The

temperature at which the last solid crystal melts is recorded as the end of the melting range.

Reporting: The result is reported as a melting point range.

Sample Preparation:
Pack dry powder into capillary tube (2-3 mm).

Apparatus Setup:
Place capillary in melting point apparatus.

Heating:
Heat at a controlled rate (1-2 °C/min).

Observation:
Record temperature at first liquid drop and final crystal melt.

Reporting:
Document the melting point range.

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.

Aqueous Solubility Determination (Shake-Flask Method)
The shake-flask method is a widely used technique for determining the equilibrium solubility of

a compound.[14]

Objective: To determine the saturation concentration of 4-Methyl-5-imidazolemethanol
hydrochloride in water at a specified temperature.
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Methodology:

System Preparation: An excess amount of 4-Methyl-5-imidazolemethanol hydrochloride is

added to a known volume of water in a sealed flask.[14]

Equilibration: The flask is agitated (e.g., shaken or stirred) in a constant temperature bath for

a sufficient period (typically 24-48 hours) to ensure equilibrium is reached. The presence of

undissolved solid should be confirmed.[15]

Phase Separation: After equilibration, the suspension is allowed to settle. A sample of the

supernatant is carefully withdrawn and separated from the solid phase, typically by filtration

through a low-binding membrane filter or by centrifugation.[16][17]

Analysis: The concentration of the dissolved compound in the clear filtrate or supernatant is

determined using a suitable analytical method, such as UV-Vis spectroscopy or High-

Performance Liquid Chromatography (HPLC).

Reporting: The solubility is reported in units such as mg/mL or mol/L at the specified

temperature.

Synthesis and Applications
4-Methyl-5-imidazolemethanol hydrochloride is typically synthesized through multi-step

organic transformations starting from commercially available imidazole derivatives.[1] One

reported method involves the acid hydrolysis of 4-methyl-5-chloromethyl-imidazole

hydrochloride.[18]

Its primary application is as a synthetic intermediate in the preparation of other molecules, such

as histamine receptor agonists and antagonists.[1] For example, it has been used in the

synthesis of 1,3-bis(5-methyl-4-imidazolyl)-2-thiapropane.[2][3] It is also identified as an

impurity of Cimetidine.[19]

Safety and Handling
Hazard Statements:

H315: Causes skin irritation.[5][7]
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H319: Causes serious eye irritation.[5][7]

H335: May cause respiratory irritation.[5][7]

Precautionary Statements:

P261: Avoid breathing dust.[7]

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[7]

Handling: Handle in a well-ventilated area.[7] Avoid contact with skin and eyes.[9] Due to its

hygroscopic nature, exposure to moist air or water should be avoided.[9]

Incompatible Materials: Strong oxidizing agents.[1][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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